Cas no 183607-16-1 (Ethanone, 1-[(2S,5S,10R)-10-(β-D-glucopyranosyloxy)-4,5-dihydro-6,8-dihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-4-methyl-2,5-methano-1,3-benzodioxepin-4-yl]-)

• Product Name: Ethanone, 1-[(2S,5S,10R)-10-(β-D-glucopyranosyloxy)-4,5-dihydro-6,8-dihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-4-methyl-2,5-methano-1,3-benzodioxepin-4-yl]-
• CAS No: 183607-16-1
• MF: C₂₇H₃₂O₁₄
• MW: 580.534589767456
• CID: 2723456
• PubChem ID: 131750913
• Update Time: 2024-03-01

Ethanone, 1-[(2S,5S,10R)-10-(β-D-glucopyranosyloxy)-4,5-dihydro-6,8-dihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-4-methyl-2,5-methano-1,3-benzodioxepin-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[(2S,5S,10R)-10-(β-D-glucopyranosyloxy)-4,5-dihydro-6,8-dihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-4-methyl-2,5-methano-1,3-benzodioxepin-4-yl]-
• 5'-Methoxycastavinol

• Inchi： 1S/C27H32O14/c1-10(29)26(2)19-18-13(31)7-12(30)8-14(18)40-27(41-26,11-5-15(36-3)20(32)16(6-11)37-4)24(19)39-25-23(35)22(34)21(33)17(9-28)38-25/h5-8,17,19,21-25,28,30-35H,9H2,1-4H3
• InChI Key： DHJQGIFMZKHMDS-UHFFFAOYSA-N
• SMILES： O1C2(C3C=C(C(=C(C=3)OC)O)OC)C(C(C3C(=CC(=CC=3O2)O)O)C1(C(C)=O)C)OC1C(C(C(C(CO)O1)O)O)O

Computed Properties

• Exact Mass: 580.17920569g/mol
• Monoisotopic Mass: 580.17920569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 41
• Rotatable Bond Count: 7
• Complexity: 939
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 214Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Epigallocatechins